Cas no 1076245-98-1 (3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid)
1076245-98-1 structure
Product Name:3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
CAS No:1076245-98-1
MF:C5H2F3NO3
MW:181.069491863251
MDL:MFCD11100076
CID:1068729
PubChem ID:51063806
Update Time:2025-04-20
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)isoxazole-4-carboxylic acid
- 3-trifluoromethylisoxazole-4-carboxylic acid
- 3-trifluoromethyl-isoxazole-4-carboxylic acid
- 4-Carboxy-3-(trifluoromethyl)isoxazole
- AG-B-94453
- CTK7J0701
- SBB053164
- SureCN264462
- 3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
- CS-0368844
- SCHEMBL264462
- TS-02528
- SY162879
- DTXSID10679685
- 3-(Trifluoromethyl)isoxazole-4-carboxylicacid
- EN300-195893
- 1076245-98-1
- MFCD11100076
- BTB24598
- DB-094057
- AKOS006309220
-
- MDL： MFCD11100076
- Inchi： 1S/C5H2F3NO3/c6-5(7,8)3-2(4(10)11)1-12-9-3/h1H,(H,10,11)
- InChI Key： BUHQKFQUHDDTHL-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)O)=CON=1)(F)F
Computed Properties
- Exact Mass: 180.99867741g/mol
- Monoisotopic Mass: 180.99867741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.3Ų
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T897310-10mg |
3-(Trifluoromethyl)isoxazole-4-carboxylic Acid |
1076245-98-1 | 10mg |
$ 58.00 | 2023-09-05 | ||
| TRC | T897310-50mg |
3-(Trifluoromethyl)isoxazole-4-carboxylic Acid |
1076245-98-1 | 50mg |
$ 196.00 | 2023-09-05 | ||
| TRC | T897310-100mg |
3-(Trifluoromethyl)isoxazole-4-carboxylic Acid |
1076245-98-1 | 100mg |
$ 293.00 | 2023-09-05 | ||
| Chemenu | CM466256-1g |
3-(trifluoromethyl)isoxazole-4-carboxylic acid |
1076245-98-1 | 95%+ | 1g |
$764 | 2023-01-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-100MG |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 100MG |
￥ 1,122.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-250MG |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 250MG |
￥ 1,795.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-500MG |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 500MG |
￥ 2,983.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-1G |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 1g |
￥ 4,474.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-5G |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 5g |
￥ 13,424.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5836-10G |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
1076245-98-1 | 95% | 10g |
￥ 22,374.00 | 2023-04-04 |
3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1076245-98-1 (3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid) Related Products
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- 1394690-50-6(5-(difluoromethyl)-3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid)
- 132066-39-8(4-Isoxazolecarboxylic acid, 5-amino-3-(difluoromethyl)-)
- 493019-55-9(3-(trifluoromethyl)-1,2-oxazol-4-ylmethanol)
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